Cas no 2227708-18-9 ((2S)-4-(1H-indol-6-yl)butan-2-amine)

• Product Name: (2S)-4-(1H-indol-6-yl)butan-2-amine
• CAS No: 2227708-18-9
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 5953417
• PubChem ID: 165615760
• Update Time: 2025-09-27

(2S)-4-(1H-indol-6-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(1H-indol-6-yl)butan-2-amine
• 2227708-18-9
• EN300-1807558

• Inchi： 1S/C12H16N2/c1-9(13)2-3-10-4-5-11-6-7-14-12(11)8-10/h4-9,14H,2-3,13H2,1H3/t9-/m0/s1
• InChI Key： JUSHQIVIQYBXAV-VIFPVBQESA-N
• SMILES： N1C=CC2=CC=C(C=C12)CC[C@H](C)N

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.8Ų

Additional information on (2S)-4-(1H-indol-6-yl)butan-2-amine

Introduction to (2S)-4-(1H-indol-6-yl)butan-2-amine (CAS No. 2227708-18-9)

(2S)-4-(1H-indol-6-yl)butan-2-amine (CAS No. 2227708-18-9) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of indole derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects.

The chemical structure of (2S)-4-(1H-indol-6-yl)butan-2-amine is characterized by a chiral center at the 2-position of the butanamine moiety and an indole ring at the 4-position. The presence of these functional groups imparts specific stereochemical and electronic properties that contribute to its biological activity. The indole ring, in particular, is a common motif in many natural products and synthetic compounds with therapeutic potential.

Recent research has focused on the potential applications of (2S)-4-(1H-indol-6-yl)butan-2-amine in various therapeutic areas. Studies have shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The mechanism of action is believed to involve the modulation of pro-inflammatory cytokines and the inhibition of nuclear factor-kappa B (NF-κB) signaling pathways.

In addition to its anti-inflammatory effects, (2S)-4-(1H-indol-6-yl)butan-2-amine has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through the activation of antioxidant enzymes and the inhibition of pro-apoptotic signaling pathways.

The pharmacokinetic properties of (2S)-4-(1H-indol-6-yl)butan-2-amine have also been studied to understand its bioavailability and metabolism. Research has shown that this compound has good oral bioavailability and is rapidly absorbed from the gastrointestinal tract. It undergoes extensive first-pass metabolism in the liver, primarily through cytochrome P450 enzymes, leading to the formation of several metabolites. These metabolites are then excreted via both renal and biliary routes.

To further explore the therapeutic potential of (2S)-4-(1H-indol-6-yl)butan-2-amine, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and optimal dosing regimens for various indications. Preliminary results from phase I trials have shown that the compound is well-tolerated with a favorable safety profile. Phase II trials are expected to provide more detailed insights into its therapeutic benefits.

In conclusion, (2S)-4-(1H-indol-6-yl)butan-2-amine (CAS No. 2227708-18-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more data becomes available from ongoing clinical trials, it is anticipated that this compound will play a significant role in the treatment of various inflammatory and neurodegenerative diseases.